Cas no 1094408-88-4 (4-(4-acetylpiperazin-1-yl)pyridine-2-carboxylic acid)

• Product Name: 4-(4-acetylpiperazin-1-yl)pyridine-2-carboxylic acid
• CAS No: 1094408-88-4
• MF: C₁₂H₁₅N₃O₃
• MW: 249.265802621841
• CID: 6076285
• PubChem ID: 43143048
• Update Time: 2025-07-21

4-(4-acetylpiperazin-1-yl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-acetylpiperazin-1-yl)pyridine-2-carboxylic acid
• 1094408-88-4
• EN300-14439135

• Inchi： 1S/C12H15N3O3/c1-9(16)14-4-6-15(7-5-14)10-2-3-13-11(8-10)12(17)18/h2-3,8H,4-7H2,1H3,(H,17,18)
• InChI Key： IUGAVYDKARXSHE-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCN(C2C=CN=C(C(=O)O)C=2)CC1

Computed Properties

• Exact Mass: 249.11134135g/mol
• Monoisotopic Mass: 249.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 73.7Ų

Additional information on 4-(4-acetylpiperazin-1-yl)pyridine-2-carboxylic acid

Professional Introduction to 4-(4-acetylpiperazin-1-yl)pyridine-2-carboxylic Acid (CAS No. 1094408-88-4)

4-(4-acetylpiperazin-1-yl)pyridine-2-carboxylic acid, identified by its CAS number 1094408-88-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic derivatives, featuring a pyridine core linked to an acetylpiperazine moiety. The unique structural configuration of this molecule makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of drugs targeting neurological and cardiovascular disorders.

The pyridine ring in 4-(4-acetylpiperazin-1-yl)pyridine-2-carboxylic acid contributes to its ability to interact with biological targets such as enzymes and receptors. Pyridine derivatives are well-documented for their pharmacological properties, including antihistaminic, antipsychotic, and anti-inflammatory effects. The presence of the acetylpiperazine group further enhances its potential as a pharmacophore, providing a suitable framework for further chemical modifications to optimize biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of piperazine derivatives in drug design. The acetylated piperazine moiety in this compound offers a balance between lipophilicity and solubility, which is crucial for oral bioavailability. This feature has been exploited in the development of novel therapeutic agents that require efficient absorption and distribution within the body.

In the context of current research, 4-(4-acetylpiperazin-1-yl)pyridine-2-carboxylic acid has been investigated for its potential applications in treating neurological disorders. Studies have demonstrated that compounds with similar structural motifs can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. The acetylpiperazine group is known to interact with serotonin receptors, making it a promising candidate for developing treatments for conditions such as depression and anxiety.

The synthesis of 4-(4-acetylpiperazin-1-yl)pyridine-2-carboxylic acid involves multi-step organic reactions, typically starting from commercially available pyridine derivatives. The introduction of the acetylpiperazine moiety requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired connectivity between the pyridine and piperazine units.

The pharmacological profile of 4-(4-acetylpiperazin-1-yl)pyridine-2-carboxylic acid has been evaluated through both in vitro and in vivo studies. In vitro assays have revealed its binding affinity to various target proteins, suggesting multiple potential mechanisms of action. In vivo studies in animal models have provided insights into its behavioral effects, further supporting its therapeutic potential.

The compound's structural features also make it an attractive scaffold for structure-based drug design. Computational methods such as molecular docking have been utilized to predict how 4-(4-acetylpiperazin-1-yl)pyridine-2-carboxylic acid interacts with biological targets at the molecular level. These computational studies help in identifying key interactions that can be optimized to enhance drug efficacy and reduce side effects.

In conclusion, 4-(4-acetylpiperazin-1-yl)pyridine-2-carboxylic acid (CAS No. 1094408-88-4) is a versatile compound with significant applications in pharmaceutical research. Its unique structural features and demonstrated pharmacological properties make it a valuable tool for developing novel therapeutic agents. Continued research into this compound and its derivatives is expected to yield further insights into its potential applications in medicine.